Cas no 878053-63-5 (2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 878053-63-5
• MF: C₂₃H₂₆N₂OS
• MW: 378.530344486237
• CID: 5510402
• Update Time: 2025-09-27

2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2-methylphenyl)methylsulfanyl]indol-1-yl]-1-piperidin-1-ylethanone
• 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C23H26N2OS/c1-18-9-3-4-10-19(18)17-27-22-15-25(21-12-6-5-11-20(21)22)16-23(26)24-13-7-2-8-14-24/h3-6,9-12,15H,2,7-8,13-14,16-17H2,1H3
• InChI Key： OBBNWNMHTFIUIW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1C2=C(C=CC=C2)C(SCC2=CC=CC=C2C)=C1

Additional information on 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 878053-63-5)

2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 878053-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and piperidine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl and methylphenyl functional groups, which contribute to its distinctive chemical properties and reactivity.

The molecular structure of 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one includes an indole core, a heterocyclic aromatic ring system that is prevalent in many biologically active compounds. The presence of a piperidin-1-yl moiety enhances its potential as a pharmacophore, making it a candidate for targeting specific biological pathways. The methylsulfanyl group attached to the 2-methylphenyl ring further diversifies its chemical behavior, enabling interactions with various enzymes and receptors.

In recent years, the demand for CAS No. 878053-63-5 has increased due to its relevance in medicinal chemistry and drug design. Scientists are exploring its role in modulating neurotransmitter receptors, particularly those associated with central nervous system (CNS) disorders. The compound's ability to interact with G-protein-coupled receptors (GPCRs) has also sparked interest in its potential therapeutic applications for conditions such as anxiety, depression, and chronic pain.

From a synthetic chemistry perspective, 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one is often synthesized via multi-step organic reactions, including alkylation, sulfuration, and amide formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact its biological activity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to characterize this compound.

The growing interest in CAS No. 878053-63-5 is also reflected in its commercial availability. Suppliers and manufacturers often list this compound under various synonyms, including 2-(3-[(2-methylbenzyl)thio]-1H-indol-1-yl)-1-(piperidin-1-yl)ethanone, to cater to diverse research needs. The compound is typically provided as a high-purity powder, suitable for laboratory-scale experiments and preclinical studies. Researchers are advised to store it under controlled conditions to maintain its stability and efficacy.

In the context of drug discovery, 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one is frequently evaluated for its pharmacokinetic and pharmacodynamic properties. Studies focus on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining its suitability as a drug candidate. Computational modeling and in silico simulations are increasingly used to predict its interactions with biological targets, reducing the need for extensive experimental screening.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one may exhibit antiproliferative effects against certain cancer cell lines. Researchers are investigating its mechanism of action, particularly its ability to interfere with cell signaling pathways involved in tumor growth and metastasis. These findings highlight its versatility as a scaffold for developing novel anticancer agents.

As the scientific community continues to explore the applications of CAS No. 878053-63-5, its significance in chemical biology and pharmacology becomes increasingly evident. The compound's unique structural features and functional groups make it a valuable tool for understanding complex biological processes and designing next-generation therapeutics. With ongoing advancements in synthetic and analytical techniques, the potential of 2-(3-{(2-methylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one is expected to expand further, offering new opportunities for innovation in life sciences.